Cas no 345924-12-1 (Benzoic acid, 5-methoxy-2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester)

• Product Name: Benzoic acid, 5-methoxy-2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• CAS No: 345924-12-1
• MF: C₁₀H₉F₃O₆S
• MW: 314.235072851181
• CID: 1463991
• PubChem ID: 71361001
• Update Time: 2025-04-20

Benzoic acid, 5-methoxy-2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-methoxy-2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• methyl 5-methoxy-2-(trifluoromethylsulfonyloxy)benzoate
• 345924-12-1
• SCHEMBL17080255
• DTXSID90784761
• DB-181465
• 2-(Methoxycarbonyl)-4-methoxyphenyl trifluoromethanesulfonate
• SHBOICISPPWFIA-UHFFFAOYSA-N
• Methyl 5-methoxy-2-[(trifluoromethanesulfonyl)oxy]benzoate

• Inchi： 1S/C10H9F3O6S/c1-17-6-3-4-8(7(5-6)9(14)18-2)19-20(15,16)10(11,12)13/h3-5H,1-2H3
• InChI Key： SHBOICISPPWFIA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1C(=O)OC)OC

Computed Properties

• Exact Mass: 314.00717
• Monoisotopic Mass: 314.00719366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives